Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
54804-10-3 structure
Product Name:Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
CAS No:54804-10-3
MF:C8H13NO2S
MW:187.25932097435
CID:353638
Update Time:2024-01-28
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
- MWCPMVGNNCNZPM-UHFFFAOYSA-N
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)
-
- MDL: MFCD09972084
- Inchi: 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
- InChI Key: MWCPMVGNNCNZPM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N=C=S)C(C)C
Computed Properties
- Exact Mass: 187.06679
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 249.0±23.0 °C(Predicted)
- PSA: 38.66
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester) Related Products
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